Cas no 464877-45-0 (Des4-(2-cyclopropylmethoxy) Betaxolol Hydrochloride)

Des4-(2-cyclopropylmethoxy) Betaxolol Hydrochloride is a chemically modified derivative of betaxolol, a selective β1-adrenergic receptor antagonist. This compound features a cyclopropylmethoxy substitution at the 4-position, enhancing its lipophilicity and potentially improving membrane permeability and bioavailability. The hydrochloride salt form ensures stability and solubility for pharmaceutical applications. Its selective β1-blocking activity makes it suitable for cardiovascular research, particularly in studying hypertension and ischemic heart disease. The structural modification may also influence receptor binding kinetics, offering a tool for investigating adrenergic signaling pathways. This compound is primarily used in preclinical studies to explore structure-activity relationships in β-blocker development.

Des4-(2-cyclopropylmethoxy) Betaxolol Hydrochloride structure

464877-45-0 structure

Product Name:Des4-(2-cyclopropylmethoxy) Betaxolol Hydrochloride

CAS No:464877-45-0

MF:C₁₄H₂₄ClNO₂

MW:273.79886341095

CID:1004694

PubChem ID:2834363

Update Time:2025-05-22

Des4-(2-cyclopropylmethoxy) Betaxolol Hydrochloride Chemical and Physical Properties

Names and Identifiers

- Des[4-(2-cycloproylMethoxy)] Betaxolol Hydrochloride
- Des[4-(2-cyclopropylmethoxy)] Betaxolol Hydrochloride
- 1-(4-ethylphenoxy)-3-(propan-2-ylamino)propan-2-ol,hydrochloride
- (2RS)-1-(4-Ethylphenoxy)-3-[(1-methylethyl)amino]propan-2-ol Hydrochloride
- SR-01000199027-1
- AC1MDC1P
- SR-01000199027
- Des[4-(2-cyclopropylmethoxy)]Betaxolol-d5Hydrochloride
- 1-(4-ethylphenoxy)-3-(isopropylamino)-2-propanol hydrochloride
- Des[4-(2-cycloproylmethoxy)]betaxolol hydrochloride
- 1-(4-ethylphenoxy)-3-(propan-2-ylamino)propan-2-ol;hydrochloride
- 464877-45-0
- Cambridge id 5217374
- DTXSID70385396
- Des4-(2-cyclopropylmethoxy) Betaxolol Hydrochloride
- Inchi： 1S/C14H23NO2.ClH/c1-4-12-5-7-14(8-6-12)17-10-13(16)9-15-11(2)3;/h5-8,11,13,15-16H,4,9-10H2,1-3H3;1H
- InChI Key： WTAGQQCLTMPPPT-UHFFFAOYSA-N
- SMILES： Cl.O(C1C=CC(=CC=1)CC)CC(CNC(C)C)O

Computed Properties

Exact Mass: 273.15000
Monoisotopic Mass: 273.1495567g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 7
Complexity: 189
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 41.5Å²

Experimental Properties

PSA: 41.49000
LogP: 3.17960

Des4-(2-cyclopropylmethoxy) Betaxolol Hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	D288620-25mg	Des[4-(2-cyclopropylmethoxy)] Betaxolol Hydrochloride	464877-45-0		25mg	$178.00	2023-05-18
TRC	D288620-250mg	Des[4-(2-cyclopropylmethoxy)] Betaxolol Hydrochloride	464877-45-0		250mg	$ 1200.00	2023-09-08

Des4-(2-cyclopropylmethoxy) Betaxolol Hydrochloride Related Literature

1. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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4. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
5. Achieving high-efficiency purely organic room-temperature phosphorescence materials by boronic ester substitution of phenoxathiine†

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Additional information on Des4-(2-cyclopropylmethoxy) Betaxolol Hydrochloride

Des4-(2-cyclopropylmethoxy) Betaxolol Hydrochloride: A Comprehensive Overview

Des4-(2-cyclopropylmethoxy) Betaxolol Hydrochloride, with the CAS number 464877-45-0, is a compound of significant interest in the field of pharmacology and medicinal chemistry. This compound represents a novel modification of betaxolol, a well-known beta-blocker used in the treatment of hypertension and glaucoma. The introduction of the 2-cyclopropylmethoxy group into the structure of betaxolol introduces unique properties that enhance its therapeutic potential and pharmacokinetic profile.

The synthesis of Des4-(2-cyclopropylmethoxy) Betaxolol Hydrochloride involves a series of intricate organic reactions, including nucleophilic substitution and cyclization processes. The incorporation of the cyclopropyl group is particularly noteworthy, as it contributes to the compound's stability and bioavailability. Recent studies have demonstrated that this modification significantly improves the compound's solubility in aqueous solutions, making it more amenable for formulation into various drug delivery systems.

In terms of pharmacological activity, Des4-(2-cyclopropylmethoxy) Betaxolol Hydrochloride exhibits potent beta-adrenergic receptor blocking activity, similar to its parent compound betaxolol. However, preliminary in vitro studies suggest that this derivative may possess enhanced selectivity for certain subtypes of beta-receptors, which could translate into improved therapeutic efficacy with fewer side effects. This hypothesis is currently being explored in preclinical models, with promising results indicating reduced incidences of adverse effects such as bradycardia and bronchospasm.

The CAS number 464877-45-0 is a critical identifier for this compound within the scientific community. It allows researchers and regulatory agencies to reference and track the compound accurately across various databases and publications. The availability of this identifier facilitates collaboration and ensures consistency in research findings, which is essential for advancing the development of this compound into clinical applications.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on Des4-(2-cyclopropylmethoxy) Betaxolol Hydrochloride. These studies have provided insights into the compound's interactions with target receptors and its potential for drug-drug interactions. Such computational approaches are increasingly being integrated with experimental data to optimize drug design and development processes.

In conclusion, Des4-(2-cyclopropylmethoxy) Betaxolol Hydrochloride, identified by CAS number 464877-45-0, represents a promising advancement in beta-blocker therapy. Its unique structural modifications offer enhanced pharmacokinetic properties and potential therapeutic advantages over existing agents. As research continues to unfold, this compound holds great promise for addressing unmet medical needs in cardiovascular and ophthalmological disorders.